molecular formula C16H16N2O3S B5642517 2-ethyl-8,8-dimethyl-7,10-dihydro-4H,8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazin-4-one

2-ethyl-8,8-dimethyl-7,10-dihydro-4H,8H-pyrano[3'',4'':5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazin-4-one

Cat. No. B5642517
M. Wt: 316.4 g/mol
InChI Key: NRGIPUCUSSVURY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves the development of convenient methods for synthesizing dihydro-10H-pyrano[3′,4′:5,6]-pyrido[3,2:4″,5″]thieno[3″,2″-d][3,1]-oxazines and -pyrimidines, with optimum conditions established for chlorodeoxygenation of condensed thieno-pyrimidin-4-ones (Dabaeva et al., 1995). Additionally, the synthesis of new condensed derivatives of pyrano[4,3-b]thieno[3,2-e]pyridine and pyrido[3',2':4,5]thieno[3,2-d]pyrimidine has been reported, highlighting reactions of 2-methyl (propyl) substituted 8,8-dimethyl-7,10-dihydro-4H,8H-pyrano[3",4":5',6']pyrido[3',2':4,5]thieno[3,2-d][1,3]oxazines with primary amines (Dabaeva et al., 2011).

Molecular Structure Analysis

Investigations into the molecular structure of related compounds reveal the formation of N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides through ANRORC rearrangement (Addition of the Nucleophile, Ring Opening, and Ring Closure) followed by N-formylation, with structures confirmed by X-ray analysis (Ledenyova et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of similar compounds includes the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea to produce complex heterocycles, showcasing the diverse chemical behavior and potential for further functionalization of these molecules (Ledenyova et al., 2018).

Physical Properties Analysis

The physical properties of these compounds are intricate due to their complex molecular structures. However, detailed analysis of physical properties such as melting points, solubility, and crystal structures is essential for understanding their behavior in different environments and potential applications in materials science and pharmaceuticals.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for forming derivatives, are crucial for evaluating the utility of these compounds in chemical synthesis, drug design, and other applications. The synthesis and reactions of related compounds provide a basis for exploring these properties further.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many compounds with similar structures have been found to have anticancer, antimicrobial, or other biological activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any new compound, it would be important to conduct thorough toxicity testing before use .

Future Directions

Future research could involve synthesizing the compound and studying its biological activity. If it shows promising activity, it could be further optimized through medicinal chemistry techniques .

properties

IUPAC Name

13-ethyl-5,5-dimethyl-6,14-dioxa-17-thia-2,12-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,8,11(16),12-pentaen-15-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O3S/c1-4-11-18-12-9-5-8-7-20-16(2,3)6-10(8)17-14(9)22-13(12)15(19)21-11/h5H,4,6-7H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRGIPUCUSSVURY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC2=C(C(=O)O1)SC3=C2C=C4COC(CC4=N3)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.